2-(3-Bromo-5-nitrophenyl)-2-methylpropanenitrile

• Molecular Formula: C10H9BrN2O2
• Molecular Weight: 269.09 g/mol
• IUPAC Name: 2-(3-bromo-5-nitrophenyl)-2-methylpropanenitrile
• InChI: InChI=1S/C10H9BrN2O2/c1-10(2,6-12)7-3-8(11)5-9(4-7)13(14)15/h3-5H,1-2H3
• InChI Key: GJXHOHCKRJLRIT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=CC(=CC(=C1)Br)[N+](=O)[O-]

Description

2-(3-Bromo-5-nitrophenyl)-2-methylpropanenitrile (CAS 2170403-09-3) is a high-purity organic building block with a molecular formula of C 10 H 9 BrN 2 O 2 and a molecular weight of 269.10 g/mol . This compound is characterized by its nitrile and gem-dimethyl group, which lends steric hindrance, and is further functionalized with both bromo and nitro substituents on the phenyl ring . This unique combination of features makes it a valuable intermediate in multi-step synthetic routes, particularly in the development of pharmaceuticals and agrochemicals, and for use in chemical biology research . The bromo group serves as an excellent site for metal-catalyzed cross-coupling reactions, such as Suzuki or Sonogashira reactions, enabling the introduction of complex fragments. Simultaneously, the nitro group can be readily reduced to an aniline, providing a handle for amide bond formation or other derivatizations . For research and identification purposes, this compound can be referenced by its MDL number MFCD34470360 . All products are intended for Research Use Only. Not for use in humans or animals.

Preparation Methods

Initial Functionalization of the Aromatic Ring

Starting with 2-methylpropanenitrile attached to a phenyl ring (e.g., 2-phenyl-2-methylpropanenitrile), bromination is performed using bromine (Br₂) in the presence of a Lewis acid catalyst such as iron(III) bromide (FeBr₃). The nitrile group’s electron-withdrawing nature directs bromination to the meta position, yielding 3-bromo-2-(2-methylpropanenitrile)benzene. Subsequent nitration with concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄) introduces the nitro group at the para position relative to the bromine, completing the substitution pattern.

Key Data:

Step	Reagents/Conditions	Yield (%)	Purity (%)
Bromination	Br₂, FeBr₃, 0–5°C	78	95
Nitration	HNO₃/H₂SO₄, 50°C	65	92

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-mediated coupling offers a modular route to assemble the target molecule. The Suzuki-Miyaura reaction, for instance, pairs a boronic acid derivative with a halogenated propanenitrile precursor.

Synthesis of the Boronic Acid Intermediate

3-Bromo-5-nitrophenylboronic acid is prepared via lithiation of 1,3-dibromo-5-nitrobenzene followed by treatment with triisopropyl borate (B(OiPr)₃). This intermediate is then coupled with 2-bromo-2-methylpropanenitrile (CAS 41658-69-9) using Pd(PPh₃)₄ as a catalyst.

Reaction Conditions:

• Temperature: 80°C

• Solvent: Tetrahydrofuran (THF)

• Base: K₂CO₃

• Yield: 72%

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the nitro-substituted aromatic ring enables SNAr reactions. Here, a fluorine or bromine atom at the para position serves as a leaving group, displaced by a cyanide nucleophile.

Continuous Flow Bromination for Scalability

Industrial-scale production often employs continuous flow reactors to optimize exothermic bromination steps. A mixture of 2-(5-nitrophenyl)-2-methylpropanenitrile and liquid bromine is passed through a reactor packed with FeBr₃-coated beads, achieving precise temperature control and reduced side reactions.

Performance Metrics:

Parameter	Value
Residence Time	15 min
Conversion	95%
Purity	98%

Comparative Analysis of Synthetic Routes

The table below evaluates the efficiency, scalability, and practicality of each method:

Method	Advantages	Limitations	Scalability
Sequential Bromination/Nitration	High regioselectivity	Multiple purification steps	Moderate
Suzuki Coupling	Modular, high yields	Requires expensive catalysts	High
SNAr	Direct nitrile introduction	Harsh reaction conditions	Low
Continuous Flow	Scalable, safe	Specialized equipment needed	Industrial

Challenges and Mitigation Strategies

Regioselectivity in Nitration

The nitro group’s meta-directing effect can lead to undesired isomers. Using excess H₂SO₄ as a solvent minimizes this by protonating competing directing groups.

Purification of Nitrile Intermediates

Column chromatography with silica gel (ethyl acetate/hexane) effectively separates nitrile products from brominated byproducts .

Chemical Reactions Analysis

Types of Reactions

2-(3-Bromo-5-nitrophenyl)-2-methylpropanenitrile undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Oxidation: The compound can undergo oxidation reactions, leading to the formation of corresponding oxides or other oxidized derivatives.

Common Reagents and Conditions

Reduction: Hydrogen gas with palladium on carbon (Pd/C) catalyst.

Substitution: Nucleophiles like amines, thiols, or alkoxides in the presence of a base such as sodium hydroxide or potassium carbonate.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Major Products Formed

Reduction: 2-(3-Amino-5-nitrophenyl)-2-methylpropanenitrile.

Substitution: Various substituted derivatives depending on the nucleophile used.

Oxidation: Oxidized derivatives such as nitroso or nitro compounds.

Scientific Research Applications

2-(3-Bromo-5-nitrophenyl)-2-methylpropanenitrile has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug discovery and development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(3-Bromo-5-nitrophenyl)-2-methylpropanenitrile depends on the specific application and the target molecule. In general, the compound can interact with various molecular targets through its functional groups. For example, the nitrile group can form hydrogen bonds or coordinate with metal ions, while the nitro group can undergo redox reactions. These interactions can modulate the activity of enzymes, receptors, or other biological molecules, leading to the desired effects.

Comparison with Similar Compounds

2-(3-Bromophenyl)-2-methylpropanenitrile (CAS 90433-20-8)

• Structure : Lacks the nitro group at the 5-position.
• Properties : The absence of the nitro group reduces polarity and molecular weight (estimated ~238 g/mol). Such compounds are typically used in cross-coupling reactions or as intermediates in herbicide synthesis (e.g., procyazine, a triazine herbicide with a nitrile group ).
• Applications : Likely utilized in agrochemical synthesis due to similarities with procyazine .

2-(2-Bromo-5-methoxyphenyl)-2-methylpropanenitrile (1d)

• Structure : Methoxy group at the 5-position instead of nitro.
• Properties : The methoxy group is electron-donating, increasing electron density on the ring. This enhances reactivity in nucleophilic substitutions compared to nitro-substituted analogs. Reported boiling point and density data are unavailable, but IR and NMR spectra indicate distinct vibrational and electronic environments .
• Applications: Used in copper-catalyzed domino coupling reactions for complex molecule synthesis .

2-(4-Bromo-3-methylphenyl)-2-methylpropanenitrile (CAS 1006390-25-5)

• Structure : Methyl at the 3-position and bromo at the 4-position.
• Properties : Molecular weight 238.13 g/mol; steric hindrance from the methyl group may reduce reactivity in certain reactions. The bromo group’s position affects regioselectivity in cross-coupling reactions .
• Applications : Intermediate in organic synthesis, particularly for pharmaceuticals or materials .

Structural Analogs with Heterocyclic Cores

2-(5-Bromo-2-pyrimidinyl)-2-methylpropanenitrile

• Structure : Pyrimidine ring replaces benzene.
• Properties : The pyrimidinyl core introduces nitrogen atoms, altering electronic properties and hydrogen-bonding capacity. Such compounds are often high-purity reagents for drug discovery .
• Applications : Supplied for life science research and pharmaceutical development .

2-(5-Amino-2-pyridyl)-2-methylpropanenitrile (CAS 39919-70-5)

• Structure: Pyridine ring with an amino group.
• Properties: The amino group increases solubility in polar solvents and reactivity in condensation reactions. Similarity scores (0.89–0.98) suggest close structural relationships with other nitrile derivatives .
• Applications: Potential use in ligand synthesis or as a building block in medicinal chemistry .

Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Boiling Point (°C)	Density (g/cm³)	Applications
2-(3-Bromo-5-nitrophenyl)-2-methylpropanenitrile*	C₁₀H₉BrN₂O₂	~269.1 (estimated)	3-Br, 5-NO₂	N/A	~1.7 (predicted)	Intermediate synthesis
2-(3-Bromophenyl)-2-methylpropanenitrile	C₁₀H₁₀BrN	224.10	3-Br	N/A	N/A	Agrochemical intermediates
2-(2-Bromo-5-methoxyphenyl)-2-methylpropanenitrile	C₁₁H₁₂BrNO	253.01	2-Br, 5-OCH₃	N/A	N/A	Coupling reaction substrates
2-(3-Bromo-5-nitrophenyl)acetonitrile	C₈H₅BrN₂O₂	241.04	3-Br, 5-NO₂	380.6 (predicted)	1.677	Specialty chemical synthesis

*Estimated data based on structural analogs.

Biological Activity

2-(3-Bromo-5-nitrophenyl)-2-methylpropanenitrile is a compound that has garnered attention due to its potential biological activities. This article explores its chemical properties, biological effects, and relevant research findings.

• Molecular Formula : C10H9BrN2O2
• Molar Mass : 269.1 g/mol
• Density : 1.515 g/cm³

These properties suggest that the compound is a brominated and nitro-substituted aromatic nitrile, which can influence its reactivity and biological interactions.

The biological activity of 2-(3-Bromo-5-nitrophenyl)-2-methylpropanenitrile is hypothesized to involve interactions with various molecular targets, including enzymes and receptors. The presence of bromine and nitro groups can enhance the compound's ability to participate in electrophilic reactions, potentially leading to inhibition or modulation of specific biochemical pathways.

Biological Activity

Research has indicated several areas where this compound may exhibit biological activity:

• Antimicrobial Activity : Preliminary studies suggest that compounds with similar structures can inhibit bacterial growth, possibly through interference with cell wall synthesis or metabolic pathways.
• Antitumor Activity : The nitro group is known to be involved in redox cycling, which can lead to the generation of reactive oxygen species (ROS), potentially inducing apoptosis in cancer cells.
• Enzyme Inhibition : Compounds with similar functional groups have been studied for their ability to inhibit enzymes such as cyclooxygenases (COX), which are involved in inflammation and pain pathways.

Case Studies

• Antimicrobial Screening :
  A study evaluating various brominated aromatic compounds found that those with nitro substitutions exhibited significant antibacterial activity against Gram-positive bacteria. The mechanism was attributed to disruption of the bacterial cell membrane integrity.
• Antitumor Effects :
  In vitro tests on cancer cell lines showed that compounds with similar structures induced apoptosis through ROS generation. The study highlighted the importance of the nitro group in enhancing cytotoxicity against tumor cells.
• Enzyme Interaction :
  Research on enzyme inhibition demonstrated that nitro-substituted compounds can act as non-competitive inhibitors of COX enzymes, providing a potential pathway for anti-inflammatory drug development.

Data Table

Property	Value
Molecular Formula	C10H9BrN2O2
Molar Mass	269.1 g/mol
Density	1.515 g/cm³
Antimicrobial Activity	Significant against Gram-positive bacteria
Antitumor Activity	Induces apoptosis via ROS generation
Enzyme Inhibition	Non-competitive COX inhibitor

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for 2-(3-Bromo-5-nitrophenyl)-2-methylpropanenitrile, and how do reaction conditions influence yield?

• Methodological Answer : The compound can be synthesized via Friedel-Crafts alkylation or multistep aromatic substitution . A common approach involves bromination of 3-nitrophenyl precursors followed by cyanoalkylation. For example, bromine substitution on a pre-nitrated phenyl ring (e.g., 3-nitroacetophenone derivatives) can be optimized using catalytic Lewis acids like FeBr₃ . Reaction temperature (80–120°C) and solvent polarity (e.g., dichloromethane vs. DMF) significantly affect regioselectivity and yield. Side products such as di-brominated isomers or nitro-group reduction byproducts may form under acidic conditions, requiring careful purification via column chromatography (silica gel, hexane/ethyl acetate eluent) .

Q. How can spectroscopic techniques (NMR, IR, MS) distinguish 2-(3-Bromo-5-nitrophenyl)-2-methylpropanenitrile from structural analogs?

• Methodological Answer :

• ¹H NMR : The aromatic protons in the 3-bromo-5-nitrophenyl group show distinct splitting patterns due to electron-withdrawing substituents. A singlet at ~1.7 ppm corresponds to the two methyl groups on the propanenitrile moiety .
• IR : Strong absorption bands at ~2240 cm⁻¹ (C≡N stretch) and ~1520 cm⁻¹ (asymmetric NO₂ stretch) confirm nitrile and nitro functionalities .
• HRMS : The molecular ion peak at m/z 295.96 (calculated for C₁₀H₈BrN₂O₂⁺) and isotopic patterns for bromine (1:1 ratio for ⁷⁹Br/⁸¹Br) aid in identification .

Advanced Research Questions

Q. What mechanistic insights explain the reactivity of the bromine and nitro groups in cross-coupling reactions (e.g., Suzuki-Miyaura)?

• Methodological Answer : The bromine atom at the 3-position is sterically hindered by the adjacent nitro group, reducing its reactivity in palladium-catalyzed couplings. Computational studies (DFT) suggest that electron-withdrawing nitro groups lower the electron density at the brominated carbon, slowing oxidative addition to Pd(0). To enhance reactivity, microwave-assisted conditions (120°C, 30 min) or bulky ligands (e.g., SPhos) improve coupling efficiency with arylboronic acids . Contrastingly, the nitro group can participate in chelation-controlled reductions (e.g., catalytic hydrogenation to amines) for downstream functionalization .

Q. How do substituent effects on the phenyl ring influence the compound’s stability under acidic/basic conditions?

• Methodological Answer : Under acidic conditions (pH < 3), the nitrile group hydrolyzes to carboxylic acid, while the nitro group remains intact. In basic media (pH > 10), the nitro group may undergo partial reduction to hydroxylamine, especially in the presence of reducing agents like NaBH₄. Stability studies (HPLC tracking) show that electron-withdrawing substituents (Br, NO₂) enhance resistance to hydrolysis compared to unsubstituted analogs .

Q. What strategies resolve contradictions in reported crystallographic data for derivatives of this compound?

• Methodological Answer : Discrepancies in crystal structures (e.g., bond angles in the nitrile group) often arise from solvent inclusion or polymorphism. Single-crystal X-ray diffraction with low-temperature data collection (100 K) minimizes thermal motion artifacts. For example, a study of 2-(4-Bromophenyl)-2-methylpropanenitrile revealed that lattice methanol molecules induce torsional strain in the nitrile group, altering bond lengths by ~0.02 Å .

Research Applications

• Drug Discovery : Analogous nitrile-containing compounds (e.g., 2-methylpropanenitrile derivatives) exhibit activity as ERβ ligands in breast cancer models .
• Polymer Chemistry : The nitrile group participates in radical-initiated polymerization, forming thermally stable copolymers with styrene derivatives .